Cas no 1261891-86-4 (4-Chloro-2-(2-fluoro-3-methoxyphenyl)benzoic acid)

• Product Name: 4-Chloro-2-(2-fluoro-3-methoxyphenyl)benzoic acid
• CAS No: 1261891-86-4
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18320569
• CID: 2761646
• PubChem ID: 53226471
• Update Time: 2025-06-29

4-Chloro-2-(2-fluoro-3-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2'-fluoro-3'-methoxy[1,1'-biphenyl]-2-carboxylic acid
• DTXSID80690089
• 4-CHLORO-2-(2-FLUORO-3-METHOXYPHENYL)BENZOIC ACID
• 1261891-86-4
• MFCD18320569
• 4-Chloro-2-(2-fluoro-3-methoxyphenyl)benzoic acid, 95%
• 4-Chloro-2-(2-fluoro-3-methoxyphenyl)benzoic acid

• MDL： MFCD18320569
• Inchi： 1S/C14H10ClFO3/c1-19-12-4-2-3-9(13(12)16)11-7-8(15)5-6-10(11)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： ZBVUIKYPJIIUJB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=CC=C(C=1F)OC

Computed Properties

• Exact Mass: 280.0302500Da
• Monoisotopic Mass: 280.0302500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-Chloro-2-(2-fluoro-3-methoxyphenyl)benzoic acid

4-Chloro-2-(2-fluoro-3-methoxyphenyl)benzoic Acid: A Comprehensive Overview

4-Chloro-2-(2-fluoro-3-methoxyphenyl)benzoic acid, also known by its CAS number 1261891-86-4, is a chemically synthesized compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of benzoic acids, which are widely studied in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzoic acid moiety with a chloro group at the 4-position and a substituted phenyl group at the 2-position. The phenyl substituent itself carries a fluoro group at the 2-position and a methoxy group at the 3-position, contributing to its complex yet intriguing chemical profile.

The synthesis of 4-Chloro-2-(2-fluoro-3-methoxyphenyl)benzoic acid typically involves multi-step organic reactions, often utilizing coupling reactions or substitution mechanisms. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for research and industrial applications. The compound's structure lends itself well to further functionalization, allowing researchers to explore its potential as a building block for more complex molecules.

In terms of biological activity, 4-Chloro-2-(2-fluoro-3-methoxyphenyl)benzoic acid has shown promise in several areas. Studies have indicated that it exhibits moderate anti-inflammatory and antioxidant properties, making it a candidate for further exploration in drug development. Additionally, its ability to interact with specific protein targets has been investigated, highlighting its potential as a lead compound for therapeutic agents targeting inflammatory diseases or oxidative stress-related conditions.

The electronic properties of this compound are another area of interest. Computational studies have revealed that the presence of electron-withdrawing groups like chlorine and fluorine significantly influences the compound's electronic structure. These findings suggest that 4-Chloro-2-(2-fluoro-3-methoxyphenyl)benzoic acid could be utilized in electronic materials or as part of functional polymers for advanced applications in electronics or energy storage.

From an environmental perspective, understanding the fate and behavior of 4-Chloro-2-(2-fluoro-3-methoxyphenyl)benzoic acid in natural systems is crucial. Recent research has focused on its biodegradation pathways and toxicity profiles, particularly in aquatic environments. These studies aim to assess its potential impact on ecosystems and guide responsible use in industrial settings.

In conclusion, 4-Chloro-2-(2-fluoro-3-methoxyphenyl)benzoic acid, with its unique chemical structure and diverse functional groups, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug discovery to materials science, with ongoing studies uncovering new insights into its properties and utility. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial contexts.